3,5-Dimethylcyclohexyl 2-furoate
Overview
Description
3,5-Dimethylcyclohexyl 2-furoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is a member of the furoate family and is widely used in the synthesis of various compounds.
Mechanism of Action
The mechanism of action of 3,5-Dimethylcyclohexyl 2-furoate is not well understood. However, it is believed to work by inhibiting the growth of microorganisms by interfering with their metabolic processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,5-Dimethylcyclohexyl 2-furoate are not well documented. However, it has been found to have low toxicity levels and is considered safe for use in various applications.
Advantages and Limitations for Lab Experiments
The advantages of using 3,5-Dimethylcyclohexyl 2-furoate in lab experiments include its low toxicity levels and ease of synthesis. However, the compound has limited solubility in water, which can limit its use in certain applications.
Future Directions
There are several future directions for the use of 3,5-Dimethylcyclohexyl 2-furoate. One potential application is in the development of new antimicrobial agents. The compound could also be studied for its potential use as a flavoring agent in the food industry. Further research is needed to fully understand the mechanism of action and potential applications of this compound.
Synthesis Methods
The synthesis of 3,5-Dimethylcyclohexyl 2-furoate involves the reaction of 3,5-dimethylcyclohexanol with furoic acid in the presence of a catalyst such as sulfuric acid. The reaction is carried out under reflux conditions, and the product is obtained through distillation.
Scientific Research Applications
3,5-Dimethylcyclohexyl 2-furoate has been extensively studied for its potential applications in various fields. The compound has been found to have antimicrobial properties and has been used in the development of antimicrobial agents. It has also been studied for its potential use as a flavoring agent in the food industry.
properties
Molecular Formula |
C13H18O3 |
|---|---|
Molecular Weight |
222.28 g/mol |
IUPAC Name |
(3,5-dimethylcyclohexyl) furan-2-carboxylate |
InChI |
InChI=1S/C13H18O3/c1-9-6-10(2)8-11(7-9)16-13(14)12-4-3-5-15-12/h3-5,9-11H,6-8H2,1-2H3 |
InChI Key |
FIKQUSILOYALPR-UHFFFAOYSA-N |
SMILES |
CC1CC(CC(C1)OC(=O)C2=CC=CO2)C |
Canonical SMILES |
CC1CC(CC(C1)OC(=O)C2=CC=CO2)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Dimethyl 5-{[2-(4-isobutylphenyl)propanoyl]amino}isophthalate](/img/structure/B290797.png)
![N-[1-(hydroxymethyl)propyl]-3-methylbenzamide](/img/structure/B290812.png)
